Cas no 1160063-52-4 (1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene)

• Product Name: 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene
• CAS No: 1160063-52-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1092688
• PubChem ID: 72942484
• Update Time: 2025-06-10

1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene
• 1-Ethynyl-2-[(4-methoxyphenoxy)methyl]benzene
• Benzene, 1-ethynyl-2-[(4-methoxyphenoxy)methyl]-
• 1160063-52-4

• Inchi： 1S/C16H14O2/c1-3-13-6-4-5-7-14(13)12-18-16-10-8-15(17-2)9-11-16/h1,4-11H,12H2,2H3
• InChI Key： XSGRXMSGTKKVKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene

Comprehensive Overview of 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene (CAS No. 1160063-52-4)

1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene (CAS No. 1160063-52-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique ethynyl and methoxyphenoxy functional groups, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which combines an aromatic benzene ring with alkyne and ether moieties, makes it particularly valuable for applications in click chemistry and polymer science.

In recent years, the demand for 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene has surged due to its potential in drug discovery and bioconjugation. Researchers are increasingly exploring its utility in the development of targeted therapeutics and diagnostic agents. The compound’s ethynyl group allows for efficient coupling reactions, such as the Huisgen cycloaddition, which is widely used in bioorthogonal chemistry. This property aligns with the growing trend of precision medicine, where molecular specificity is paramount.

Another area of interest is the compound’s role in advanced materials. Its aromatic and alkyne functionalities make it a promising candidate for designing conductive polymers and luminescent materials. With the rise of flexible electronics and organic light-emitting diodes (OLEDs), 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene is being investigated for its potential to enhance material properties such as thermal stability and electrical conductivity.

The synthesis of 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene typically involves multi-step organic reactions, including Sonogashira coupling and etherification. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable approaches. For instance, the use of catalytic systems and solvent-free conditions has been proposed to reduce environmental impact, a topic of high relevance in today’s eco-conscious research landscape.

From a commercial perspective, 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its pricing and availability can vary depending on market demand, which has been influenced by its applications in pharmaceutical intermediates and functional materials. For those seeking alternatives or derivatives, related compounds such as 4-methoxyphenol and ethynylbenzene derivatives are also worth exploring.

In summary, 1-Ethynyl-2-((4-methoxyphenoxy)methyl)benzene (CAS No. 1160063-52-4) is a compound of significant scientific and industrial interest. Its unique structural features and reactivity profile make it a valuable tool for researchers working in drug development, material science, and synthetic chemistry. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point of innovation in the years to come.